5-Chloro-4-methoxy-2-methylaniline
Overview
Description
5-Chloro-4-methoxy-2-methylaniline is a chemical compound with the CAS Number: 62492-46-0 . It has a molecular weight of 171.63 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C8H10ClNO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,10H2,1-2H3
. The compound has a molecular formula of C8H10ClNO .
Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Its melting point is between 93-94.5°C . The compound has a molecular weight of 171.63 .
Scientific Research Applications
Macromolecular Binding and Metabolism Studies
Biochemical studies on carcinogens like 4-chloro-2-methylaniline, closely related to 5-Chloro-4-methoxy-2-methylaniline, have shown extensive binding to proteins, DNA, and RNA in rat liver. These investigations are crucial for understanding the carcinogenic mechanisms and the role of similar compounds in inducing mutations or cellular transformations (Hill, Shih, & Struck, 1979).
Synthesis and Reactivity with 1,4-Benzoquinone Mono-Oximes
A study demonstrated the reaction of 2-methyl-1,4-benzoquinone 4-oxime with methanolic hydrogen chloride, producing compounds like 2-chloro-4,6-dimethoxy-3-methylaniline. This type of research is significant in the field of organic chemistry, contributing to the development of new synthetic methods and compounds (Sargent, 1982).
Antioxidant Activity Studies
Recent research synthesized novel compounds using ω-chloro- isonitrosoacetophenone and 5-chloro-2-methylaniline, among others. These compounds displayed promising antioxidant activities and were compared with standard agents, highlighting the potential medicinal applications of derivatives of this compound (Topçu, Ozen, Bal, & Taş, 2021).
Tubulin-Polymerization Inhibition Studies
In medicinal chemistry, derivatives of compounds like this compound are studied for their potential as tubulin-polymerization inhibitors. Such compounds, including 6-methoxy-1,2,3,4-tetrahydroquinoline derivatives, have shown significant cytotoxicity and tubulin assembly inhibition, indicating their potential as therapeutic agents in cancer treatment (Wang et al., 2014).
Synthesis of Proton Sponges
Research on the synthesis of quinoline proton sponges involving 4-chloro-2-methyl-5-nitro- and 2,4-dichloro-5-nitroquinolines, which contain methoxy groups, contributes significantly to the development of new materials with unique properties like proton sponges. These materials have applications in various fields, including catalysis and material science (Dyablo et al., 2015).
Safety and Hazards
The compound is considered hazardous and can cause skin irritation and serious eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of antidepressant molecules . Therefore, it’s plausible that this compound may interact with targets involved in mood regulation, such as monoamine neurotransmitters .
Mode of Action
It’s known that many antidepressants work by inhibiting the reuptake of monoamine neurotransmitters, thereby increasing their availability in the synaptic cleft
Biochemical Pathways
Given its potential role in the synthesis of antidepressants, it may influence the serotonergic, noradrenergic, and dopaminergic pathways . These pathways are crucial for mood regulation and are often targeted by antidepressant drugs.
Pharmacokinetics
Its molecular weight of 17163 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed . Its melting point is 93-94.5°C , which may also influence its absorption and distribution.
Result of Action
If it acts similarly to other antidepressants, it may increase the availability of monoamine neurotransmitters in the synaptic cleft, potentially leading to improved mood and reduced symptoms of depression .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, factors such as pH, temperature, and the presence of other substances can affect a compound’s solubility, stability, and interaction with its targets. The storage temperature for 5-Chloro-4-methoxy-2-methylaniline is room temperature , suggesting that it is stable under normal conditions.
properties
IUPAC Name |
5-chloro-4-methoxy-2-methylaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClNO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFEWGFONNOYUBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90489547 | |
Record name | 5-Chloro-4-methoxy-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90489547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62492-46-0 | |
Record name | 5-Chloro-4-methoxy-2-methylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90489547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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